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Introduction
Thiamylal sodium, a barbiturate derivative, is a potent anesthetic and sedative agent utilized in

veterinary medicine and animal research.[1] Its rapid onset and short duration of action make it

a valuable tool for inducing general anesthesia for surgical procedures or providing deep

sedation.[1] Accurate dosage calculation based on animal weight is critical to ensure efficacy

and animal welfare, as well as the validity of research outcomes. These application notes

provide detailed protocols and dosage guidelines for the use of Thiamylal in various laboratory

animal species.

Mechanism of Action: GABA-A Receptor Modulation
Thiamylal, like other barbiturates, exerts its anesthetic effects by acting as a positive allosteric

modulator of the gamma-aminobutyric acid type A (GABA-A) receptor.[2][3] The GABA-A

receptor is a ligand-gated ion channel that, upon binding with the inhibitory neurotransmitter

GABA, allows the influx of chloride ions (Cl-) into the neuron.[3] This influx leads to

hyperpolarization of the neuronal membrane, making it less likely to fire an action potential and

thus reducing neuronal excitability.[3]

Thiamylal binds to specific sites on the GABA-A receptor, distinct from the GABA binding site,

located within the transmembrane domain at the interfaces of the receptor's subunits.[2][4][5]

This binding potentiates the effect of GABA by increasing the duration of the chloride channel
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opening, leading to a more pronounced and prolonged inhibitory signal.[2][3] At higher

concentrations, Thiamylal can directly activate the GABA-A receptor, even in the absence of

GABA.[4][6]

Quantitative Data Summary: Thiamylal Dosage by
Animal Species
The following tables summarize recommended Thiamylal dosages for various animal species

for both anesthetic and euthanasia purposes. It is crucial to note that these are guidelines, and

the optimal dose may vary depending on the specific strain, age, sex, and health status of the

animal, as well as the desired depth and duration of anesthesia.

Table 1: Thiamylal Anesthetic Dosages

Animal Species
Route of
Administration

Dosage (mg/kg) Notes

Mouse Intravenous (IV) 25 - 50
For short-duration

anesthesia.

Rat Intravenous (IV) 20 - 40
For short-duration

anesthesia.

Rabbit Intravenous (IV) 25 - 50

For ultra-short acting

barbiturate

anesthesia.[7]

Dog Intravenous (IV) 10 - 18

Administer half the

calculated dose as a

bolus, followed by

slow incremental

doses.

Cat Intravenous (IV) 10 - 18

Administer half the

calculated dose as a

bolus, followed by

slow incremental

doses.
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Table 2: Thiamylal Euthanasia Dosages

Animal Species
Route of
Administration

Dosage (mg/kg) Notes

Mouse Intraperitoneal (IP) 150 - 300

Dosages of 200 mg/kg

or more are

considered effective

for euthanasia.[8]

Experimental Protocols
Preparation of Thiamylal Solution for Injection
Materials:

Thiamylal sodium powder

Sterile water for injection or sterile saline (0.9% sodium chloride)

Sterile vials

Sterile syringes and needles

Vortex mixer (optional)

Protocol:

Determine the desired concentration: For many research applications, a concentration of 1%

(10 mg/mL) to 2.5% (25 mg/mL) is used. The concentration should be chosen to allow for an

appropriate injection volume for the size of the animal.

Aseptic Technique: All procedures should be performed in a laminar flow hood or using strict

aseptic techniques to prevent contamination.

Reconstitution:
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Calculate the required amount of Thiamylal sodium powder and sterile diluent. For

example, to prepare 10 mL of a 2.5% (25 mg/mL) solution, weigh 250 mg of Thiamylal
sodium.

Add the Thiamylal sodium powder to a sterile vial.

Using a sterile syringe, add the calculated volume of sterile water for injection or saline to

the vial.

Gently swirl or vortex the vial until the powder is completely dissolved. Ensure there are no

visible particles.

Storage: The reconstituted solution should be clearly labeled with the concentration, date of

preparation, and initials of the preparer. Storage conditions and stability may vary, so it is

recommended to consult the manufacturer's instructions or relevant pharmacological

resources. For short-term use, refrigeration is often appropriate.

Dosage Calculation and Administration
Principle: The dosage of Thiamylal is calculated based on the animal's body weight in

kilograms (kg).

Calculation Formula:

Dose (mg) = Animal's weight (kg) x Dosage (mg/kg)

Volume to inject (mL) = Dose (mg) / Concentration of solution (mg/mL)

Example Calculation for a 30g Mouse (Anesthetic Dose):

Convert weight to kg: 30 g = 0.03 kg

Select dosage: 50 mg/kg (from Table 1)

Calculate the dose in mg: 0.03 kg x 50 mg/kg = 1.5 mg

Assuming a 1% (10 mg/mL) solution:
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Calculate the volume to inject: 1.5 mg / 10 mg/mL = 0.15 mL

Administration Protocol (Intravenous Injection - Tail Vein):

Animal Restraint: Properly restrain the animal. For rodents, various restraint devices are

available.

Vein Dilation: Warm the tail using a heat lamp or warm water to dilate the lateral tail veins.

Injection: Using an appropriate gauge needle (e.g., 27-30G for mice), perform the

intravenous injection into one of the lateral tail veins. Administer the calculated volume slowly

and observe the animal for the onset of anesthesia.

Monitoring: Monitor the animal's respiratory rate, heart rate, and depth of anesthesia (e.g.,

pedal withdrawal reflex) throughout the procedure.

Administration Protocol (Intraperitoneal Injection - Euthanasia in Mice):

Animal Restraint: Firmly grasp the mouse by the scruff of the neck and allow the body to be

supported.

Injection Site: Locate the lower right or left abdominal quadrant. Avoid the midline to prevent

injection into the bladder or cecum.

Injection: Insert a 25-27G needle at a 30-45 degree angle and inject the calculated volume of

the Thiamylal solution.

Confirmation of Euthanasia: Observe the animal for cessation of respiration and heartbeat. A

secondary physical method of euthanasia (e.g., cervical dislocation) is recommended to

ensure death.

Visualization of Signaling Pathway and
Experimental Workflow
Thiamylal's Mechanism of Action at the GABA-A
Receptor
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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